3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide
Overview
Description
3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide is an organic compound belonging to the class of benzanilides. These compounds are characterized by an anilide group in which the carboxamide group is substituted with a benzene ring . The molecular formula of this compound is C20H19N3O, and it has a molecular weight of 317.38436 g/mol .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide typically involves the reaction of 3-methylbenzoic acid with 4-aminobenzylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction is carried out in an organic solvent such as dichloromethane at room temperature .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar reaction conditions with optimization for yield and purity, including the use of automated reactors and purification systems.
Chemical Reactions Analysis
Types of Reactions
3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as
Properties
Molecular Formula |
C20H19N3O |
|---|---|
Molecular Weight |
317.4g/mol |
IUPAC Name |
3-methyl-N-[4-(pyridin-3-ylmethylamino)phenyl]benzamide |
InChI |
InChI=1S/C20H19N3O/c1-15-4-2-6-17(12-15)20(24)23-19-9-7-18(8-10-19)22-14-16-5-3-11-21-13-16/h2-13,22H,14H2,1H3,(H,23,24) |
InChI Key |
QQQAICDDOQTTJJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)NCC3=CN=CC=C3 |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)NCC3=CN=CC=C3 |
Origin of Product |
United States |
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